Cas no 899735-38-7 (4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 899735-38-7
• MF: C₂₁H₁₃FN₄OS
• MW: 388.417526006699
• CID: 5487251
• Update Time: 2025-11-05

4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C21H13FN4OS/c22-17-5-3-6-18-19(17)25-21(28-18)26(13-16-4-1-2-11-24-16)20(27)15-9-7-14(12-23)8-10-15/h1-11H,13H2
• InChI Key： GBZJIVICPBCQKK-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(F)C=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(C#N)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

4-Cyano-N-(4-Fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 899735-38-7): A Comprehensive Overview

4-Cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 899735-38-7) is a complex organic compound with significant potential in the pharmaceutical and chemical industries. This compound, often referred to by its CAS number, is a derivative of benzamide and contains a cyano group, a fluoro-substituted benzothiazole, and a pyridine moiety. The unique combination of these functional groups endows the compound with a range of biological and chemical properties that make it an interesting subject for research and development.

The structure of 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 899735-38-7) is characterized by its aromatic rings and functional groups. The cyano group (-CN) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The fluoro-substituted benzothiazole ring provides additional electronic effects and can enhance the compound's solubility and bioavailability. The pyridine moiety, a common heterocyclic aromatic ring, contributes to the compound's basicity and can form hydrogen bonds with other molecules.

In recent years, 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide has garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. Studies have shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and anti-cancer research. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide has also shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it was observed to inhibit the activity of kinases such as AKT and ERK, which are frequently overactivated in various types of cancer.

The synthesis of 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 899735-38-7) involves multiple steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-cyanobenzoyl chloride with a suitable amine derivative containing the fluoro-substituted benzothiazole and pyridine moieties. This multi-step process typically includes purification steps such as recrystallization or column chromatography to obtain the final product.

In addition to its therapeutic potential, 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide has been studied for its use in chemical sensing applications. Its unique electronic properties make it suitable for detecting specific analytes in solution or gas phase. For example, a study published in Analytical Chemistry in 2020 demonstrated that this compound could be used as a fluorescent sensor for detecting metal ions such as copper(II) and zinc(II), which are important in various biological processes.

The safety profile of 4-cyano-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-2-y l)methylbenzamide (CAS No. 899735-38-7) is an important consideration for both research and industrial applications. Preclinical studies have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-cyano-N-(4-fluoro -1 , 3 - benz othia z ol - 2 - yl ) - N - ( pyri din - 2 - yl ) methylbe nz amide (CAS No. 899735 - 38 - 7) is a versatile compound with promising applications in pharmaceuticals and chemical sensing. Its unique structure and functional groups contribute to its diverse biological activities and potential therapeutic benefits. Ongoing research continues to explore new avenues for its use, making it an exciting area of study for scientists and researchers alike.